Cas no 1396767-21-7 (N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide)
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N1-(1,3-Benzodioxol-5-ylmethyl)-N2-[2-(3-furanyl)-2-hydroxyethyl]ethanediamide
- N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
-
- Inchi: 1S/C16H16N2O6/c19-12(11-3-4-22-8-11)7-18-16(21)15(20)17-6-10-1-2-13-14(5-10)24-9-23-13/h1-5,8,12,19H,6-7,9H2,(H,17,20)(H,18,21)
- InChI Key: MQSZCCGRAYWKTD-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C2OCOC2=C1)(=O)C(NCC(C1C=COC=1)O)=O
Experimental Properties
- Density: 1.404±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.23±0.46(Predicted)
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6355-0411-2μmol |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-5μmol |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-10μmol |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-20μmol |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-1mg |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-2mg |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-3mg |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-4mg |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-5mg |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6355-0411-10mg |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide |
1396767-21-7 | 10mg |
$79.0 | 2023-09-09 |
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
Professional Introduction to Compound with CAS No. 1396767-21-7 and Product Name: N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide
Compound with the CAS number 1396767-21-7 and the product name N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates key functional groups that contribute to its unique chemical properties and biological activities, making it a subject of intense research interest.
The N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide structure is notable for its combination of a benzodioxole moiety and a furan-based side chain. The benzodioxole ring, also known as an oxygenated dibenzo-p-dioxin ring, is a well-documented pharmacophore in medicinal chemistry, often associated with compounds exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The presence of this moiety in the compound suggests potential therapeutic benefits in modulating inflammatory responses and combating infections.
Furthermore, the furan-3-yl substituent in the molecule introduces another layer of complexity and functionality. Furan derivatives are widely recognized for their role in various biological processes and have been explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The hydroxyl group at the 2-position of the furan ring enhances the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery.
Recent research has highlighted the significance of diamine derivatives in pharmaceutical applications. The ethanediamide backbone in this compound provides a scaffold for further chemical modifications, enabling the design of novel molecules with tailored biological activities. Studies have shown that diamine derivatives can interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction processes.
The combination of these structural elements makes N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide a promising candidate for further investigation. Researchers are exploring its potential as an intermediate in synthesizing more complex pharmaceutical agents or as a lead compound for drug discovery programs targeting multifaceted diseases.
In addition to its structural features, the compound's physicochemical properties have been thoroughly examined. These properties include solubility, stability, and metabolic behavior, which are essential for assessing its suitability for therapeutic use. Preliminary studies indicate that the compound exhibits favorable solubility characteristics in both water and organic solvents, suggesting versatility in formulation design.
The pharmacological profile of N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide is under active investigation. Researchers are employing various experimental techniques to elucidate its mechanism of action and evaluate its efficacy against specific disease models. Initial findings suggest that the compound may exert its effects through multiple pathways, including inhibition of key enzymes involved in inflammation and oxidative stress.
The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the expertise required in pharmaceutical research. The multi-step synthesis process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for further studies.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict the interactions between N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide and biological targets. These simulations provide valuable insights into its binding affinity and mode of action, complementing experimental data obtained from wet laboratory studies.
Future directions in research on this compound include exploring its potential as a prodrug or a component in combination therapies. The structural flexibility of N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide allows for modifications that could enhance its pharmacokinetic properties or broaden its therapeutic spectrum.
In conclusion,1396767–21–7and N'-[(2H–1,3–benzodioxol–5–ytl)methvl]–N–[21(fural–3–ytl)–21 hydroxyelthl]ethandedimde represent a significant contribution to pharmaceutical chemistry。 Their intricate molecular structures, functional groups, and potential applications make them subjects of considerable interest。 Ongoing research continues to unravel their therapeutic possibilities, paving the way for innovative treatments across various medical conditions。
1396767-21-7 (N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)